Cas no 1023814-10-9 (2-amino-1-4-(propan-2-yloxy)phenylethan-1-one)

• Product Name: 2-amino-1-4-(propan-2-yloxy)phenylethan-1-one
• CAS No: 1023814-10-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6026251
• PubChem ID: 33701879
• Update Time: 2025-06-10

2-amino-1-4-(propan-2-yloxy)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-4-(propan-2-yloxy)phenylethan-1-one
• EN300-1853932
• 2-amino-1-[4-(propan-2-yloxy)phenyl]ethan-1-one
• DTXSID501257601
• 1023814-10-9
• 2-Amino-1-[4-(1-methylethoxy)phenyl]ethanone

• Inchi： 1S/C11H15NO2/c1-8(2)14-10-5-3-9(4-6-10)11(13)7-12/h3-6,8H,7,12H2,1-2H3
• InChI Key： KFGKJJVXITYMOR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(CN)=O)=CC=1)C(C)C

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-amino-1-4-(propan-2-yloxy)phenylethan-1-one

Introduction to 2-Amino-1-(4-(Propan-2-yloxy)phenyl)ethan-1-one (CAS No. 1023814-10-9)

2-Amino-1-(4-(propan-2-yloxy)phenyl)ethan-1-one, also known by its CAS number 1023814-10-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino ketones and is characterized by its unique structural features, which include an amino group, a ketone functional group, and a substituted phenyl ring. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 2-amino-1-(4-(propan-2-yloxy)phenyl)ethan-1-one can be represented as C₁₃H₁₇NO₂. The presence of the propan-2-yloxy (isopropoxy) group on the phenyl ring adds to its lipophilicity, which can enhance its ability to cross biological membranes and interact with cellular targets. This property is particularly important in drug design, where the ability to penetrate cell membranes and reach intracellular targets is crucial for efficacy.

Recent studies have explored the potential therapeutic applications of 2-amino-1-(4-(propan-2-yloxy)phenyl)ethan-1-one. One notable area of research is its activity as a neuroprotective agent. In vitro and in vivo experiments have shown that this compound can exert neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia, reduce oxidative stress, and prevent neuronal apoptosis. These findings suggest that 2-amino-1-(4-(propan-2-yloxy)phenyl)ethan-1-one could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-amino-1-(4-(propan-2-yloxy)phenyl)ethan-1-one has also shown promise as an anti-inflammatory agent. Inflammatory responses are implicated in a wide range of diseases, including chronic inflammatory disorders and autoimmune conditions. Studies have demonstrated that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage. This anti-inflammatory activity makes it a potential therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-amino-1-(4-(propan-2-yloxy)phenyl)ethan-1-one have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability, stable plasma levels, and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further evaluate the safety and efficacy of 2-amino-1-(4-(propan-2-yloxy)phenyl)ethan-1-one, several clinical trials are currently underway. These trials aim to assess the compound's performance in human subjects, focusing on parameters such as dose-response relationships, side effects, and overall clinical outcomes. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-amino-1-(4-(propan-2-yloxy)phenyl)ethan-1-one (CAS No. 1023814-10-9) is a promising compound with diverse biological activities. Its potential as a neuroprotective and anti-inflammatory agent makes it an attractive candidate for further development in pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and clinical applications, paving the way for potential new treatments for various diseases.